Cas no 1346686-89-2 (5-Fluoro-[2,3'-bipyridine]-5'-carboxamide)

• Product Name: 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide
• CAS No: 1346686-89-2
• MF: C₁₁H₈FN₃O
• MW: 217.199125289917
• CID: 1033594
• PubChem ID: 71303538
• Update Time: 2025-05-20

5-Fluoro-[2,3'-bipyridine]-5'-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide
• 5-(5-fluoropyridin-2-yl)pyridine-3-carboxamide
• DTXSID80745008
• 1346686-89-2
• 5-Fluoro[2,3'-bipyridine]-5'-carboxamide

• Inchi： 1S/C11H8FN3O/c12-9-1-2-10(15-6-9)7-3-8(11(13)16)5-14-4-7/h1-6H,(H2,13,16)
• InChI Key： FJNPWMIUCVRWEW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=NC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 217.06514005g/mol
• Monoisotopic Mass: 217.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide

5-Fluoro-[2,3'-bipyridine]-5'-carboxamide (CAS 1346686-89-2): A Comprehensive Overview

5-Fluoro-[2,3'-bipyridine]-5'-carboxamide (CAS 1346686-89-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated bipyridine derivative combines the structural advantages of pyridine rings with the unique properties imparted by fluorine substitution, making it a valuable building block for various applications.

The molecular structure of 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide features two connected pyridine rings with strategic functionalization: a fluorine atom at the 5-position and a carboxamide group at the 5'-position. This specific arrangement contributes to its enhanced electronic properties and improved binding characteristics, which are particularly valuable in medicinal chemistry applications.

Recent studies highlight the growing importance of fluorinated heterocycles like 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide in drug discovery. The compound's ability to serve as a versatile pharmacophore has made it particularly relevant in the development of kinase inhibitors and other targeted therapies. Researchers are especially interested in how the fluoro-substituted bipyridine core can influence molecular interactions and improve drug-like properties.

In material science applications, 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs) and coordination polymers. The bidentate coordination capability of the bipyridine moiety, combined with the electronic effects of fluorine substitution, makes this compound particularly interesting for designing advanced materials with tailored properties.

The synthesis of 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide typically involves multi-step organic transformations, with careful control of reaction conditions to ensure proper regioselectivity. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to construct the bipyridine core, followed by selective fluorination and carboxamide introduction.

Analytical characterization of CAS 1346686-89-2 typically includes comprehensive spectroscopic techniques such as NMR (1H, 13C, 19F), mass spectrometry, and X-ray crystallography when possible. These analyses confirm the compound's structural integrity and purity, which are crucial for research applications.

From a commercial perspective, 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide has seen growing demand in the past five years, particularly from pharmaceutical research organizations and academic institutions. Market analysts note increased interest in fluorinated bioactive compounds, driving innovation in this chemical space.

Storage and handling recommendations for 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide emphasize protection from moisture and light, with typical storage conditions at room temperature in sealed containers under inert atmosphere. These precautions help maintain the compound's stability over extended periods.

Recent patent literature reveals several applications of 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide derivatives in therapeutic areas including oncology and neurological disorders. The compound's structural versatility allows for diverse modifications that can fine-tune biological activity and pharmacokinetic properties.

Environmental and safety assessments of CAS 1346686-89-2 indicate that standard laboratory precautions are sufficient for handling this material. Researchers should consult the compound's material safety data sheet (MSDS) for specific handling guidelines and disposal recommendations.

The future outlook for 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide appears promising, with potential applications expanding into new areas such as organic electronics and catalysis. As synthetic methodologies continue to advance, researchers anticipate discovering novel derivatives with enhanced properties and broader utility.

For researchers interested in obtaining 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide, several specialty chemical suppliers offer the compound in various quantities and purity grades. Procurement specialists recommend verifying certificates of analysis and considering custom synthesis options for specific research needs.

In conclusion, 5-Fluoro-[2,3'-bipyridine]-5'-carboxamide (CAS 1346686-89-2) represents an important class of fluorinated heterocyclic compounds with diverse applications across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to make it a valuable tool for researchers exploring new frontiers in drug discovery and materials science.